Cas no 1806399-42-7 (2-Formylbenzo[d]oxazole-4-acetonitrile)

• Product Name: 2-Formylbenzo[d]oxazole-4-acetonitrile
• CAS No: 1806399-42-7
• MF: C₁₀H₆N₂O₂
• MW: 186.166841983795
• CID: 4819679
• Update Time: 2025-11-01

2-Formylbenzo[d]oxazole-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Formylbenzo[d]oxazole-4-acetonitrile

• Inchi： 1S/C10H6N2O2/c11-5-4-7-2-1-3-8-10(7)12-9(6-13)14-8/h1-3,6H,4H2
• InChI Key： MFAUNOBOJIXPCC-UHFFFAOYSA-N
• SMILES： O1C(C=O)=NC2=C1C=CC=C2CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 1.2
• Topological Polar Surface Area: 66.9

Additional information on 2-Formylbenzo[d]oxazole-4-acetonitrile

Introduction to 2-Formylbenzo[d]oxazole-4-acetonitrile (CAS No. 1806399-42-7) and Its Applications in Modern Chemical Biology

2-Formylbenzo[d]oxazole-4-acetonitrile (CAS No. 1806399-42-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential applications in drug discovery and material science. This compound, featuring a benzodioxole core with a formyl group and an acetonitrile substituent, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The benzodioxole scaffold is a prominent motif in medicinal chemistry, known for its presence in numerous pharmacologically relevant compounds. Its ability to interact with biological targets such as enzymes and receptors makes it an attractive scaffold for designing novel therapeutic agents. The formyl group (-CHO) in 2-formylbenzo[d]oxazole-4-acetonitrile serves as a reactive handle for further functionalization, enabling the construction of more complex molecular architectures through condensation reactions, oxidation, or reduction processes.

The acetonitrile moiety (-CN) adds another layer of reactivity, providing a site for nucleophilic substitution or metal-catalyzed coupling reactions. These features make 2-formylbenzo[d]oxazole-4-acetonitrile a versatile building block for the synthesis of heterocyclic derivatives with potential applications in pharmaceuticals, agrochemicals, and specialty materials.

Recent advancements in the field of chemical biology have highlighted the importance of heterocyclic compounds in drug discovery. Studies have demonstrated that many bioactive molecules possess a benzodioxole core, which contributes to their binding affinity and pharmacological efficacy. For instance, derivatives of benzodioxole have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The formyl group in 2-formylbenzo[d]oxazole-4-acetonitrile allows for further derivatization, enabling the exploration of new pharmacophores and lead compounds.

In addition to its pharmaceutical applications, 2-formylbenzo[d]oxazole-4-acetonitrile has shown promise in the development of advanced materials. The benzodioxole ring can act as a ligand in coordination chemistry, facilitating the design of metal-organic frameworks (MOFs) and catalysts. The formyl group can participate in cross-coupling reactions such as Suzuki-Miyaura or Heck couplings, which are widely used in the synthesis of complex organic molecules. These properties make 2-formylbenzo[d]oxazole-4-acetonitrile a valuable precursor for materials scientists seeking to develop novel functional materials.

The synthesis of 2-formylbenzo[d]oxazole-4-acetonitrile typically involves multi-step organic transformations starting from readily available precursors. One common synthetic route involves the condensation of resorcinol with glyoxal to form 2-formylbenzodioxole, followed by nucleophilic substitution with cyanide sources to introduce the acetonitrile moiety. This approach leverages well-established synthetic methodologies and provides access to high-purity material suitable for further applications.

Recent research has also explored the use of 2-formylbenzo[d]oxazole-4-acetonitrile in the development of photoreactive materials. The benzodioxole core absorbs light in the visible spectrum, making it suitable for applications such as photocatalysis and optoelectronic devices. The formyl group can be used to introduce photoactive functionalities, enhancing the photophysical properties of the material. These findings open up new avenues for the application of 2-formylbenzo[d]oxazole-4-acetonitrile in advanced technological applications.

The growing interest in heterocyclic compounds like 2-formylbenzo[d]oxazole-4-acetonitrile is driven by their diverse biological activities and structural versatility. Researchers are continually exploring new synthetic strategies to access novel derivatives with improved pharmacological profiles. Computational methods such as molecular modeling and virtual screening are being employed to accelerate the discovery process by predicting the binding affinity and toxicity of candidate compounds.

In conclusion,2-formylbenzo[d]oxazole-4-acetonitrile (CAS No. 1806399-42-7) is a multifunctional compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules and advanced materials. As research progresses, we can expect to see further applications emerging from this versatile compound, contributing to advancements in chemical biology and material science.